98-31-7

3,4-Dichlorobenzenesulfonyl chloride

In Stock

• CAS RN:
• 98-31-7

• Formula:
• C6H3Cl3O2S

• InChI:
• InChI=1S/C6H3Cl3O2S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H

• InChIKey:
• NYIBPWGZGSXURD-UHFFFAOYSA-N

• 3,4-Dichlorobenzenesulfonyl chloride is a useful research compound. Its molecular formula is C6H3Cl3O2S and its molecular weight is 245.5 g/mol. The purity is usually 95%.

4-Nitrosoresorcinol

Usually In Stock

• CAS RN:
• 698-31-7

• Formula:
• C6H5NO3

• InChI:
• InChI=1S/C6H5NO3/c8-4-1-2-5(7-10)6(9)3-4/h1-3,8-9H

• InChIKey:
• BJBGAAAJTDQABC-UHFFFAOYSA-N

• 4-Nitrosoresorcinol is a useful research compound. Its molecular formula is C6H5NO3 and its molecular weight is 139.11 g/mol. The purity is usually 95%.

1-Bromo-3-hydroxynaphthalene

In Stock

• CAS RN:
• 5498-31-7

• Formula:
• C10H7BrO

• InChI:
• InChI=1S/C10H7BrO/c11-10-6-8(12)5-7-3-1-2-4-9(7)10/h1-6,12H

• InChIKey:
• PQNQMYMGUXGWTG-UHFFFAOYSA-N

• 1-Bromo-3-hydroxynaphthalene is a useful research compound. Its molecular formula is C10H7BrO and its molecular weight is 223.07 g/mol. The purity is usually 95%.

1H-3,4,6a-Triazafluoranthene, 2,4,5,6-tetrahydro-9-ethoxy-4-methyl-

• CAS RN:
• 84298-31-7

• Formula:
• C16H19N3O

• InChI:
• InChI=1S/C16H19N3O/c1-3-20-11-4-5-14-13(10-11)12-6-7-17-16-15(12)19(14)9-8-18(16)2/h4-5,10H,3,6-9H2,1-2H3

• InChIKey:
• OJGMHTZRRWZHHH-UHFFFAOYSA-N

• 1H-3,4,6a-Triazafluoranthene, 2,4,5,6-tetrahydro-9-ethoxy-4-methyl- is a useful research compound. Its molecular formula is C16H19N3O and its molecular weight is 269.34 g/mol. The purity is usually 95%.

N-(2,4-difluorophenyl)guanidine

In Stock

• CAS RN:
• 71198-31-7

• Formula:
• C7H7F2N3

• InChI:
• InChI=1S/C7H7F2N3/c8-4-1-2-6(5(9)3-4)12-7(10)11/h1-3H,(H4,10,11,12)

• InChIKey:
• FVCVLAFKKDYJIM-UHFFFAOYSA-N

• N-(2,4-difluorophenyl)guanidine is a useful research compound. Its molecular formula is C7H7F2N3 and its molecular weight is 171.151. The purity is usually 95%.

4-tert-Butylnaphthalene-1-carboxylic acid

• CAS RN:
• 872798-31-7

• Formula:
• C15H16O2

• InChI:
• InChI=1S/C15H16O2/c1-15(2,3)13-9-8-12(14(16)17)10-6-4-5-7-11(10)13/h4-9H,1-3H3,(H,16,17)

• InChIKey:
• XXEZOHWKOJLMNG-UHFFFAOYSA-N

• 4-tert-Butylnaphthalene-1-carboxylic acid is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.

4-(1,2,3,6-Tetrahydropyridin-4-yl)benzonitrile hydrochloride

In Stock

• CAS RN:
• 437998-31-7

• Formula:
• C12H13ClN2

• InChI:
• InChI=1S/C12H12N2.ClH/c13-9-10-1-3-11(4-2-10)12-5-7-14-8-6-12;/h1-5,14H,6-8H2;1H

• InChIKey:
• DVGLYEKOVYITIF-UHFFFAOYSA-N

• 4-(1,2,3,6-Tetrahydropyridin-4-yl)benzonitrile hydrochloride is a useful research compound. Its molecular formula is C12H13ClN2 and its molecular weight is 220.7 g/mol. The purity is usually 95%.

2,7-dimethyl-3-(1H-pyrazol-5-yl)imidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 372198-31-7

• Formula:
• C12H12N4

• InChI:
• InChI=1S/C12H12N4/c1-8-4-6-16-11(7-8)14-9(2)12(16)10-3-5-13-15-10/h3-7H,1-2H3,(H,13,15)

• InChIKey:
• ZNRUSTFXUSPVPD-UHFFFAOYSA-N

• 2,7-dimethyl-3-(1H-pyrazol-5-yl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.25 g/mol. The purity is usually 95%.

1-(4-Methoxyphenylmethyl)tetrazole

In Stock

• CAS RN:
• 160698-31-7

• Formula:
• C9H10N4O

• InChI:
• InChI=1S/C9H10N4O/c1-14-9-4-2-8(3-5-9)6-13-7-10-11-12-13/h2-5,7H,6H2,1H3

• InChIKey:
• ODJQFWLXWRQLSQ-UHFFFAOYSA-N

• 1-(4-Methoxyphenylmethyl)tetrazole is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.206. The purity is usually 95%.

2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-31-7

• Formula:
• C24H21N7O2

• InChI:
• InChI=1S/C24H21N7O2/c1-15-20(23(32)28-17-6-5-11-26-14-17)21(16-9-12-25-13-10-16)31-24(27-15)29-22(30-31)18-7-3-4-8-19(18)33-2/h3-14,21H,1-2H3,(H,28,32)(H,27,29,30)

• InChIKey:
• ZOHUEQDPFIEYMT-UHFFFAOYSA-N

• 2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-7-(pyridin-4-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C24H21N7O2 and its molecular weight is 439.479. The purity is usually 95%.

3-[5-(2-Fluorophenyl)furan-2-yl]prop-2-enoic acid

In Stock

• CAS RN:
• 851398-31-7

• Formula:
• C13H9FO3

• InChI:
• InChI=1S/C13H9FO3/c14-11-4-2-1-3-10(11)12-7-5-9(17-12)6-8-13(15)16/h1-8H,(H,15,16)/b8-6+

• InChIKey:
• IQDSFOSUBHYSDL-SOFGYWHQSA-N

• 3-[5-(2-Fluorophenyl)furan-2-yl]prop-2-enoic acid is a useful research compound. Its molecular formula is C13H9FO3 and its molecular weight is 232.21. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(2-fluorobenzyl)-8-methoxy-5H-pyrazolo[4,3-c]quinoline

Usually In Stock

• CAS RN:
• 872198-31-7

• Formula:
• C26H22FN3O2

• InChI:
• InChI=1S/C26H22FN3O2/c1-3-32-19-10-8-17(9-11-19)25-22-16-30(15-18-6-4-5-7-23(18)27)24-13-12-20(31-2)14-21(24)26(22)29-28-25/h4-14,16H,3,15H2,1-2H3

• InChIKey:
• FKXWUHTUISIGTA-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(2-fluorobenzyl)-8-methoxy-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H22FN3O2 and its molecular weight is 427.479. The purity is usually 95%.

(5Z)-5-(4-hydroxybenzylidene)-2-[4-(4-nitrophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one

In Stock

• CAS RN:
• 877798-31-7

• Formula:
• C20H18N4O4S

• InChI:
• InChI=1S/C20H18N4O4S/c25-17-7-1-14(2-8-17)13-18-19(26)21-20(29-18)23-11-9-22(10-12-23)15-3-5-16(6-4-15)24(27)28/h1-8,13,25H,9-12H2/b18-13-

• InChIKey:
• QAJPEGZTJFBKHU-QGOAFFKASA-N

• (5Z)-5-(4-hydroxybenzylidene)-2-[4-(4-nitrophenyl)piperazin-1-yl]-1,3-thiazol-4(5H)-one is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.

3-cyclopentyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide

In Stock

• CAS RN:
• 932998-31-7

• Formula:
• C12H18N4OS

• InChI:
• InChI=1S/C12H18N4OS/c17-10(6-5-9-3-1-2-4-9)13-11-14-15-12-16(11)7-8-18-12/h9H,1-8H2,(H,13,14,17)

• InChIKey:
• GNNYYUFPAQKZRD-UHFFFAOYSA-N

• 3-cyclopentyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide is a useful research compound. Its molecular formula is C12H18N4OS and its molecular weight is 266.37 g/mol. The purity is usually 95%.

2-(8-Tert-butyl-3-methyl-1,2-dioxaspiro[4.5]decan-3-yl)ethanol

In Stock

• CAS RN:
• 869298-31-7

• Formula:
• C15H28O3

• InChI:
• InChI=1S/C15H28O3/c1-13(2,3)12-5-7-15(8-6-12)11-14(4,9-10-16)17-18-15/h12,16H,5-11H2,1-4H3

• InChIKey:
• CC(C)(C)[C@@H](CC1)CC[C@]21CC(CCO)(C)OO2

• FINO2 is a ferroptosis-inducing peroxide compound that indirectly inhibits glutathione peroxidase 4 (GPX4) and oxidizes iron. It decreases GPX4 activity and protein levels in vitro but does not act as an active site, allosteric, or covalent inhibitor of GPX4 or alter GPX homeostasis. It also oxidizes iron in vitro, leading to degradation of the endoperoxide moiety, but does not affect the protein levels of iron regulatory proteins, such as IRP2, FTL1, or TFR. FINO2 induces lipid peroxidation of a large subset of the lipidome in HT-1080 cells when used at a concentration of 10 µM and induces ferroptosis in an arachidonic acid lipoxygenase-independent manner. It inhibits cell growth (mean GI50 = 5.8 µM) and induces lethality (mean LC50 = 46 µM) in the NCI-60 panel of cancer cell lines. It is selective for oncogenically transformed BJ-ELR cells over noncancerous BJ-hTERT cell...

Icotinib

In Stock

• CAS RN:
• 610798-31-7

• Formula:
• C22H21N3O4

• InChI:
• InChI=1S/C22H21N3O4/c1-2-16-4-3-5-17(12-16)25-22-18-13-20-21(14-19(18)23-15-24-22)29-11-9-27-7-6-26-8-10-28-20/h1,3-5,12-15H,6-11H2,(H,23,24,25)

• InChIKey:
• QQLKULDARVNMAL-UHFFFAOYSA-N

• Icotinib is an inhibitor of EGFR (IC50 = 2 nM). It is selective for EGFR over Abl, Abl2, and c-Src tyrosine kinases at 1,000 nM. Icotinib inhibits EGFR-mediated tyrosine phosphorylation in A431 human epidermoid carcinoma cells with an IC50 value of 45 nM. It inhibits the growth of PC-9 and HCC827 non-small cell lung cancer (NSCLC) cells (IC50s = <20 and <1,250 nM, respectively), which contain EGFR mutations, and A549 cells (IC50 = 8,800 nM), which do not. It also inhibits migration of HCC827 cells when used at a concentration of 100 nM and increases apoptosis by 43.7% at 10 nM. Icotinib reduces tumor growth in a variety of mouse xenograft models when administered at doses ranging from 50 to 120 mg/kg per day.
  Icotinib is a potent and specific EGFR inhibitor with IC50 of 5 nM, including the EGFR, EGFR(L858R), EGFR(L861Q), EGFR(T790M) and EGFR(T790M, L858R). Icotinib inhibit...

2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methylphenyl)acetamide

In Stock

• CAS RN:
• 1019098-31-7

• Formula:
• C22H19ClN6O4S

• InChI:
• InChI=1S/C22H19ClN6O4S/c1-11-3-5-13(8-14(11)23)25-17(30)9-29-19(24)18(22(27-29)34-2)21-26-20(28-33-21)12-4-6-15-16(7-12)32-10-31-15/h3-8H,9-10,24H2,1-2H3,(H,25,30)

• InChIKey:
• WWCQLXBNBBFXKS-UHFFFAOYSA-N

• 2-(5-amino-4-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(3-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C22H19ClN6O4S and its molecular weight is 498.94. The purity is usually 95%.

N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide

Usually In Stock

• CAS RN:
• 1797098-31-7

• Formula:
• C15H12Cl2N2O3

• InChI:
• InChI=1S/C15H12Cl2N2O3/c1-8(9-2-3-12-13(4-9)22-7-21-12)18-15(20)11-5-10(16)6-14(17)19-11/h2-6,8H,7H2,1H3,(H,18,20)

• InChIKey:
• PPQNIZPJDIRSLW-UHFFFAOYSA-N

• N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide is a useful research compound. Its molecular formula is C15H12Cl2N2O3 and its molecular weight is 339.17. The purity is usually 95%.

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-3-(phenylsulfonyl)propanamide

In Stock

• CAS RN:
• 1797698-31-7

• Formula:
• C17H20N2O5S

• InChI:
• InChI=1S/C17H20N2O5S/c20-14(13-19-10-5-4-8-17(19)22)12-18-16(21)9-11-25(23,24)15-6-2-1-3-7-15/h1-8,10,14,20H,9,11-13H2,(H,18,21)

• InChIKey:
• SVTHNKKQHGBERP-UHFFFAOYSA-N

• N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)-3-(phenylsulfonyl)propanamide is a useful research compound. Its molecular formula is C17H20N2O5S and its molecular weight is 364.42. The purity is usually 95%.